Cas no 655-86-7 (Phenazine-2,3-diamine)

• Product Name: Phenazine-2,3-diamine
• CAS No: 655-86-7
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD00160693
• CID: 507299
• PubChem ID: 410099
• Update Time: 2025-05-19

Phenazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• Phenazine-2,3-diamine
• 2,3-Diaminophenazine
• 2,3-Phenazinediamine
• Phenazine-2,3-diamine,2,3-Diaminophenazine
• phenazine-2,3-diyldiamine
• 2,3-diaminophenazene
• 2,3-diamino-phenazin
• 2,3-diamonophenazine
• DAP
• Phenazine,2,3-diamino
• SMR000424784
• 0B20H27U1Y
• HMS2800F16
• A847172
• DTXSID40984097
• cid_410099
• MFCD00160693
• 655-86-7
• BB 0260350
• EU-0099915
• BRN 0014422
• MLS001044416
• DIAMINOPHENAZINE, 2,3-
• FT-0609762
• BDBM51287
• Z56757698
• F0850-6510
• Phenazine, 2,3-diamino-
• SCHEMBL188079
• CCRIS 3576
• EN300-235752
• NSC26432
• CBDivE_005143
• HY-W020086
• 3,5-Dihydro-2-amino-3-iminophenazin
• 2,3-Diaminophenazine, 90%
• VZPGINJWPPHRLS-UHFFFAOYSA-N
• 2,3-DIAMINOPHENAZINE [MI]
• UNII-0B20H27U1Y
• EINECS 211-512-0
• CHEMBL274921
• D4492
• CBDivE_002746
• PS-5430
• 2,3-Phenazinediamine #
• AC-31133
• BCP08073
• VU0151812-2
• AKOS000112882
• F15496
• Q27236559
• (3-aminophenazin-2-yl)amine
• NS00042262
• CS-0033385
• ALBB-028463
• DB-027070
• STK095585

• MDL： MFCD00160693
• Inchi： 1S/C12H10N4/c13-7-5-11-12(6-8(7)14)16-10-4-2-1-3-9(10)15-11/h1-6H,13-14H2
• InChI Key： VZPGINJWPPHRLS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=C(C(=CC=12)N)N

Computed Properties

• Exact Mass: 210.09100
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.2389 (rough estimate)
• Melting Point: >300 °C
• Boiling Point: 339.76°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 77.82000
• LogP: 3.10980

Phenazine-2,3-diamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37
• RTECS：SG1577650
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD65340)
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Phenazine-2,3-diamine

Comprehensive Overview of Phenazine-2,3-diamine (CAS No. 655-86-7): Properties, Applications, and Research Insights

Phenazine-2,3-diamine (CAS No. 655-86-7) is a heterocyclic organic compound belonging to the phenazine family, characterized by its unique molecular structure featuring two amine groups at the 2 and 3 positions. This compound has garnered significant attention in recent years due to its versatile applications in materials science, pharmaceuticals, and agrochemical research. Researchers and industries are increasingly exploring its potential as a building block for functional dyes, electrochemical sensors, and bioactive molecules, aligning with the growing demand for sustainable and high-performance materials.

The molecular formula of Phenazine-2,3-diamine is C₁₂H₁₀N₄, with a molar mass of 210.24 g/mol. Its crystalline form exhibits a distinct yellow-to-orange hue, making it a candidate for optical materials and photovoltaic applications. Recent studies highlight its role in designing organic semiconductors, where its planar structure and electron-rich properties contribute to charge transport efficiency. This aligns with the global trend toward green energy solutions and flexible electronics, addressing frequent user queries like "organic compounds for solar cells" or "non-toxic dye alternatives."

In pharmaceutical research, Phenazine-2,3-diamine derivatives have shown promise as antimicrobial agents and enzyme inhibitors. Its ability to interact with biological targets stems from the hydrogen-bonding capacity of its amine groups, a feature often searched in academic databases like "amine-functionalized bioactive compounds." While not a drug itself, its scaffold is valuable for structure-activity relationship (SAR) studies, particularly in combating antibiotic resistance—a pressing concern in public health discussions.

From a synthetic chemistry perspective, this compound serves as a precursor for polycyclic aromatic systems. Its reactivity allows modifications via cross-coupling reactions or cyclization pathways, topics frequently explored in patents and journals. Laboratories optimizing catalytic processes or metal-free synthesis methods often reference CAS No. 655-86-7 due to its balanced stability and reactivity. Such applications resonate with industry searches for "cost-effective heterocyclic synthesis" or "eco-friendly chemical intermediates."

Environmental and safety profiles of Phenazine-2,3-diamine are also under scrutiny. While it is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended. This aligns with the increasing user interest in "benign-by-design chemicals" and "sustainable lab practices." Analytical techniques like HPLC and mass spectrometry are typically employed for purity assessment, ensuring compliance with industrial-grade standards.

In summary, Phenazine-2,3-diamine (CAS No. 655-86-7) bridges multiple scientific domains—from advanced materials to life sciences. Its adaptability to modern challenges, such as renewable energy and precision medicine, positions it as a compound of enduring relevance. Future research may unlock further utilities in nanotechnology or catalysis, making it a staple in innovation-driven sectors.